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Compound of Interest

Compound Name:
7-Hydroxy-8-methylchroman-4-

one

CAS No.: 1273653-90-9

Cat. No.: B2526775

Get Quote

Executive Summary
7-Hydroxy-8-methylchroman-4-one (CAS: 1273653-90-9) is a privileged bicyclic scaffold in

medicinal chemistry.[1] Unlike its des-methyl analog, the presence of the methyl group at the

C8 position blocks the most reactive site ortho to the phenolic hydroxyl, directing electrophilic

substitutions exclusively to the C6 position. This regiocontrol is critical for the synthesis of

highly specific homoisoflavonoids, tocopherol (Vitamin E) analogs, and aldose reductase

inhibitors.[2]

This guide details the synthesis, functionalization, and downstream applications of this

intermediate, providing validated protocols for its conversion into bioactive therapeutic

candidates.[2]
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Property Specification

IUPAC Name 7-hydroxy-8-methyl-2,3-dihydrochromen-4-one

CAS Number 1273653-90-9

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.19 g/mol

Appearance Off-white to pale yellow powder

Solubility
Soluble in DMSO, DMF, Ethanol; sparingly

soluble in water

Key Functionality
C4-Ketone (electrophile), C7-Phenol

(nucleophile), C3-Methylene (acidic α-proton)

Synthesis & Preparation
Note: If purchasing commercially, ensure purity >97% by HPLC.[2] If synthesizing in-house, the

following protocol is the industry standard for high-yield production.

Protocol 1: Cyclization from 2-Methylresorcinol
The most robust route involves the Friedel-Crafts acylation of 2-methylresorcinol with 3-

chloropropionic acid, followed by base-mediated cyclization.

Reagents: 2-Methylresorcinol, 3-Chloropropionic acid, Trifluoromethanesulfonic acid (TfOH),

2M NaOH.

Step-by-Step Methodology:

Acylation: In a round-bottom flask, dissolve 2-methylresorcinol (1.0 eq) and 3-chloropropionic

acid (1.05 eq) in TfOH (3.0 eq).

Expert Insight: TfOH acts as both solvent and Lewis acid catalyst. Maintain temperature at

80°C for 1 hour. The 8-methyl group activates the ring, making this reaction faster than

with unsubstituted resorcinol.
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Quenching: Cool the mixture to room temperature and pour slowly onto crushed ice. Extract

the intermediate (3-chloro-1-(2,4-dihydroxy-3-methylphenyl)propan-1-one) with ethyl acetate.

Cyclization: Dissolve the crude intermediate in 2M NaOH (5.0 eq) and stir at room

temperature for 2 hours.

Mechanism: This promotes an intramolecular

displacement of the chloride by the phenoxide oxygen.[2]

Isolation: Acidify with 1M HCl to pH 2. The product precipitates.[2] Filter, wash with cold

water, and recrystallize from ethanol/water (8:2).[2]

Yield Expectation: 75–85%.

Core Transformations & Applications
The utility of 7-hydroxy-8-methylchroman-4-one lies in its three distinct reactive centers.

A. Synthesis of Homoisoflavonoids (C3-
Functionalization)
Homoisoflavonoids are potent anti-angiogenic and anti-inflammatory agents.[2] The C3 position

is activated by the C4 carbonyl, allowing for Knoevenagel condensations.[2]

Protocol 2: Aldol Condensation with Aryl Aldehydes Target: Synthesis of 3-benzylidene-7-
hydroxy-8-methylchroman-4-ones (e.g., Polygonatum analogs).

Setup: Mix 7-hydroxy-8-methylchroman-4-one (1.0 eq) and the target benzaldehyde (1.1

eq) in dry ethanol.

Catalysis: Add piperidine (0.5 eq) or pyrrolidine (0.5 eq).

Reflux: Heat to reflux (78°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).[2]

Workup: Cool to 0°C. The benzylidene derivative usually crystallizes out. Filter and wash

with cold ethanol.
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Expert Insight: If the product does not precipitate, acidify slightly with acetic acid to

neutralize the base, then concentrate.[2]

B. Synthesis of Vitamin E Analogs (C4-Reduction)
To access the chroman core (dihydrobenzopyran) found in tocopherols, the C4 ketone must be

removed.[2]

Protocol 3: Clemmensen Reduction

Amalgam Preparation: Prepare Zinc amalgam (Zn(Hg)) by treating zinc dust with HgCl₂ in

dilute HCl.[2]

Reaction: Suspend 7-hydroxy-8-methylchroman-4-one in 6M HCl and add the Zn(Hg).

Reflux: Reflux vigorously for 6 hours. Add additional conc. HCl and Zn(Hg) every 2 hours to

maintain active hydrogen evolution.[2]

Result: Yields 7-hydroxy-8-methylchroman (a δ-tocopherol analog precursor).[1]

Strategic Decision Map (Graphviz)[1]
The following diagram illustrates the divergent synthesis pathways available from this

intermediate.
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Reactivity Profile
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Caption: Divergent synthesis pathways from the 7-hydroxy-8-methylchroman-4-one scaffold.
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Issue Probable Cause Corrective Action

Low Yield in Aldol

Condensation

Reversibility of reaction (retro-

aldol).

Use a Dean-Stark trap to

remove water, shifting

equilibrium to the product.

Regioselectivity Issues

(Alkylation)

Competition between C-

alkylation and O-alkylation.

Use a "hard" base like

in Acetone for exclusive O-

alkylation. Avoid strong bases

like NaH unless C-alkylation is

desired.

Incomplete Cyclization
Intermediate 3-

chloropropiophenone remains.

Increase the concentration of

NaOH or extend reaction time.

Ensure pH > 12 during

cyclization.

Product Coloration Oxidation of the phenol.[2]

Perform reactions under

atmosphere. Add trace sodium

metabisulfite during workup.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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